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Compound of Interest

Compound Name: 9H-Carbazole-3,6-diamine

Cat. No.: B1329239 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential safety protocols, personal protective

equipment (PPE) recommendations, and disposal plans for 9H-Carbazole-3,6-diamine.

Chemical Identifier:

Name: 9H-Carbazole-3,6-diamine

CAS Number: 86-71-5

Molecular Formula: C12H11N3[1][2]

Hazard Identification and Classification
9H-Carbazole-3,6-diamine is classified as a hazardous substance. The following table

summarizes its GHS classifications.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute toxicity,

oral
4 Warning

H302: Harmful if

swallowed[1][3]

Serious eye

damage/eye

irritation

2 Warning

H319: Causes

serious eye

irritation[1][3]

Primary hazards are irritation to the eyes and harm if ingested.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure risk. The following table

outlines the recommended PPE for handling 9H-Carbazole-3,6-diamine.

Body Part Recommended Protection Specification

Eyes/Face
Safety goggles with side-

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3][4]

Skin Protective gloves and clothing

Wear impervious, fire/flame-

resistant clothing and

appropriate protective gloves.

[3][4][5]

Respiratory Full-face respirator

To be used if exposure limits

are exceeded or if irritation is

experienced.[3][4]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of 9H-
Carbazole-3,6-diamine from receipt to disposal.
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Figure 1. Safe handling workflow for 9H-Carbazole-3,6-diamine.

Procedural Guidance
Handling and Storage:

Use only in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the handling area.[3]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[5]

First-Aid Measures:

If Swallowed: Rinse mouth and get medical help.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[3]

If on Skin: Take off contaminated clothing immediately and wash the affected area with soap

and plenty of water.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[3]

Spill and Disposal Plan:
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Spills: For dry spills, use dry clean-up procedures to avoid generating dust.[7] Collect the

residue and place it in a sealed container for disposal.[7] Prevent the substance from

entering drains or waterways.[6]

Disposal: Dispose of the chemical and its container at an appropriate treatment and disposal

facility in accordance with local, state, and federal regulations.[3] Ensure disposal is carried

out by licensed waste carriers.[6]

By adhering to these safety protocols, laboratory professionals can minimize the risks

associated with handling 9H-Carbazole-3,6-diamine and ensure a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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